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Compound of Interest

Compound Name: 1-(4-Cyanophenyl)-3-phenylurea

CAS No.: 107676-58-4

Cat. No.: B019353

Get Quote

Executive Summary
This technical guide details the chemical structure, synthesis, and characterization of 1-(4-
cyanophenyl)-3-phenylurea (also known as N-(4-cyanophenyl)-N'-phenylurea). This molecule

represents a critical scaffold in two distinct fields: plant physiology (as a cytokinin-active

substance similar to Forchlorfenuron/CPPU) and medicinal chemistry (as a pharmacophore in

kinase inhibitors).

The guide prioritizes two synthetic pathways: the classical Isocyanate Addition (for high yield)

and the Carbonyldiimidazole (CDI) Coupling (for safety and process scalability).

Part 1: Structural Analysis & Pharmacophore
Properties
Chemical Identity[1][2]

IUPAC Name: 1-(4-Cyanophenyl)-3-phenylurea[1]

Molecular Formula: C₁₄H₁₁N₃O
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Molecular Weight: 237.26 g/mol

Core Scaffold: Diarylurea[2]

Electronic Distribution and Reactivity
The molecule consists of two aromatic rings linked by a urea bridge (-NH-CO-NH-). The

substitution pattern critically affects its physicochemical properties:

The Urea Bridge: Acts as both a hydrogen bond donor (2 NH sites) and acceptor (C=O). This

is the primary binding motif for biological targets (e.g., the hinge region of kinases or

cytokinin receptors).

The 4-Cyano Group: This is a strong electron-withdrawing group (EWG).

Effect on Synthesis:[3][4][5][6][7][8] It significantly deactivates the aniline precursor (4-

aminobenzonitrile), making it a poorer nucleophile compared to unsubstituted aniline.

Effect on Acidity: It increases the acidity of the adjacent urea proton (pKa ~11-12),

enhancing hydrogen bond strength with receptor residues.

Part 2: Retrosynthetic Analysis
To synthesize 1-(4-cyanophenyl)-3-phenylurea, we disconnect the urea bridge. There are two

logical disconnections:

Path A (Isocyanate): Reaction between an aryl isocyanate and an aryl amine.

Path B (Carbonyl Activation): Activation of an amine with a carbonic acid equivalent (CDI or

Triphosgene) followed by coupling.

Pathway Logic Diagram
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Path A: Isocyanate Coupling (High Yield)

Path B: CDI Coupling (Safer/Green)

Target: 1-(4-Cyanophenyl)-3-phenylurea

Phenyl Isocyanate
(Electrophile)

 Nucleophilic Addition

4-Aminobenzonitrile
(Nucleophile)

Aniline

1,1'-Carbonyldiimidazole
(Linker)

 Activation

 Coupling

4-Aminobenzonitrile

Click to download full resolution via product page

Caption: Retrosynthetic disconnection showing the two primary routes. Path A is preferred for

small-scale/high-yield; Path B is preferred to avoid toxic isocyanates.

Part 3: Synthetic Protocols
Method A: Isocyanate Addition (The "Gold Standard")
This method relies on the nucleophilic attack of the amine nitrogen onto the electrophilic carbon

of the isocyanate.

Critical Consideration: 4-aminobenzonitrile is a deactivated amine due to the electron-

withdrawing cyano group. It is significantly less nucleophilic than aniline. Therefore, unlike

standard urea syntheses which occur instantly at room temperature, this reaction often requires

heat or a catalyst.

Reagents
Phenyl isocyanate (1.0 equiv)[2]

4-Aminobenzonitrile (1.0 equiv)
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Solvent: Dichloromethane (DCM) or Toluene (anhydrous)

Catalyst (Optional): 4-Dimethylaminopyridine (DMAP) or Triethylamine (0.1 equiv)

Protocol
Preparation: Dissolve 4-aminobenzonitrile (10 mmol, 1.18 g) in anhydrous Toluene (20 mL)

in a round-bottom flask equipped with a magnetic stir bar and a reflux condenser.

Addition: Add Phenyl isocyanate (10 mmol, 1.09 mL) dropwise via syringe under an inert

atmosphere (Nitrogen or Argon).

Note: If using DCM, the reaction may be slower. Toluene allows for higher temperatures.

Reaction: Heat the mixture to 60–80°C. Monitor via TLC (30% Ethyl Acetate in Hexanes).

Observation: The product is typically less soluble than the starting materials and will

precipitate as a white solid.

Workup: Cool the mixture to room temperature (or 0°C to maximize precipitation).

Filtration: Filter the white precipitate under vacuum.

Purification: Wash the filter cake with cold toluene followed by hexanes to remove unreacted

isocyanate. Recrystallize from hot Ethanol if necessary.

Method B: CDI Coupling (The Safety-Focused Route)
This method avoids the use of phenyl isocyanate, which is a lachrymator and respiratory

sensitizer.

Protocol
Activation: Dissolve Aniline (10 mmol) in anhydrous THF (15 mL). Add 1,1'-

Carbonyldiimidazole (CDI) (11 mmol) in one portion.

Intermediate Formation: Stir at Room Temperature for 2 hours.
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Mechanism:[4][5][9][10][11] Aniline attacks CDI, releasing imidazole and forming the N-

acylimidazole intermediate.

Coupling: Add 4-aminobenzonitrile (10 mmol) to the reaction mixture.

Completion: Heat to reflux (THF boiling point ~66°C) for 6–12 hours. The deactivated amine

requires thermal energy to displace the imidazole leaving group.

Workup: Evaporate THF. Redissolve residue in Ethyl Acetate, wash with 1M HCl (to remove

imidazole and unreacted aniline), then water and brine. Dry over MgSO₄ and concentrate.

Part 4: Characterization & Data Analysis[3]
Upon isolation, the compound must be validated. The urea protons and the nitrile group provide

distinct spectroscopic handles.

Expected Spectroscopic Data
Technique Signal/Parameter Assignment/Interpretation

IR (ATR) 3280–3320 cm⁻¹ N-H Stretch (Urea)

2220–2230 cm⁻¹ C≡N Stretch (Diagnostic)

1640–1660 cm⁻¹ C=O Stretch (Urea Carbonyl)

1550, 1590 cm⁻¹ Aromatic C=C

¹H NMR δ 8.8 – 9.2 ppm (s, 1H) Urea NH (adjacent to Phenyl)

(DMSO-d₆) δ 9.0 – 9.5 ppm (s, 1H)
Urea NH (adjacent to 4-CN-

Phenyl) Downfield due to EWG

δ 7.0 – 7.8 ppm (m, 9H) Aromatic Protons

¹³C NMR ~152 ppm Urea C=O

~119 ppm Cyano carbon (C≡N)

~105 ppm Quaternary Carbon (C-CN)

Melting Point > 200°C
High MP due to intermolecular

H-bonding
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Biological Context (Why synthesis matters)
This molecule is not just a chemical curiosity. It serves as a template in two major areas:

Cytokinin Activity: Phenylurea derivatives (like CPPU) exhibit strong cytokinin-like activity in

plants, promoting cell division.[10] The 4-CN derivative is often studied to understand steric

and electronic requirements for the cytokinin receptor [1].

Kinase Inhibition: The diarylurea motif is the "hinge binder" in drugs like Sorafenib. The 4-CN

group is a common metabolic handle or isostere for halogens in optimization campaigns [2].

Part 5: Experimental Workflow Visualization
The following diagram illustrates the decision matrix and workflow for the Isocyanate method,

ensuring reproducibility.
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Caption: Step-by-step experimental workflow for the Isocyanate synthesis route.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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